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Compound of Interest

2-Methoxyphenyl 4-
Compound Name:
methylbenzenesulfonate

Cat. No.: B186188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-methoxyphenyl 4-
methylbenzenesulfonate, a chemical compound of interest in organic synthesis and
potentially in medicinal chemistry. This document consolidates available data on its chemical
properties, synthesis, and potential applications, adhering to rigorous standards of data
presentation and experimental detail.

Chemical Identity and Properties

The formal International Union of Pure and Applied Chemistry (IUPAC) name for the compound
is (2-methoxyphenyl) 4-methylbenzenesulfonate. It is also commonly known as 2-
methoxyphenyl tosylate or guaiacyl tosylate.

Table 1: Physicochemical Properties of 2-Methoxyphenyl 4-methylbenzenesulfonate
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Property Value Source

CAS Number 4416-67-5 ChemicalBook

Molecular Formula C14H1404S Calculated

Molecular Weight 278.33 g/mol Calculated

Melting Point 85-86 °C ECHEMI[1]

Boiling Point Data not available N/A

Solubility Data not available N/A
Synthesis

While a specific, detailed experimental protocol for the synthesis of 2-methoxyphenyl 4-
methylbenzenesulfonate is not widely published, a standard and reliable method can be
inferred from the synthesis of analogous sulfonate esters. The most common approach is the
esterification of a phenol with a sulfonyl chloride in the presence of a base.

Proposed Synthetic Pathway

The synthesis of 2-methoxyphenyl 4-methylbenzenesulfonate can be achieved by the
reaction of guaiacol (2-methoxyphenol) with p-toluenesulfonyl chloride (tosyl chloride) in the
presence of a suitable base, such as pyridine or triethylamine, to neutralize the hydrochloric
acid byproduct.

Guaiacol
(2-Methoxyphenol) ‘
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4-methylbenzenesulfonate

A

p-Toluenesulfonyl Chloride —> + O

> Base-HCl salt

Base ‘
(e.g., Pyridine)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.scientific.net/AMR.881-883.465
https://www.benchchem.com/product/b186188?utm_src=pdf-body
https://www.benchchem.com/product/b186188?utm_src=pdf-body
https://www.benchchem.com/product/b186188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Proposed synthesis of 2-methoxyphenyl 4-methylbenzenesulfonate.

General Experimental Protocol
The following is a generalized experimental protocol based on the synthesis of similar sulfonate

esters[2]:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve guaiacol (1.0 equivalent) in a suitable
anhydrous solvent (e.g., dichloromethane, pyridine, or toluene).

» Addition of Base: Add a suitable base (1.1 to 1.5 equivalents), such as pyridine or
triethylamine. If using a non-basic solvent, add the base to the reaction mixture.

» Addition of Tosyl Chloride: Cool the mixture in an ice bath (0 °C). Slowly add a solution of p-
toluenesulfonyl chloride (1.0 to 1.2 equivalents) in the same solvent.

» Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

e Workup: Upon completion, quench the reaction with water or a dilute acid solution (e.g., 1 M
HCI) to neutralize any remaining base.

o Extraction: Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl
acetate).

 Purification: Combine the organic layers, wash with brine, dry over an anhydrous drying
agent (e.g., Na2SOa4 or MgSOa), filter, and concentrate under reduced pressure. The crude
product can be purified by recrystallization or column chromatography.

Applications in Drug Development and Medicinal
Chemistry

A comprehensive search of scientific literature and chemical databases did not yield specific
examples of 2-methoxyphenyl 4-methylbenzenesulfonate being used as a key intermediate
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in the synthesis of a marketed drug or as a compound with demonstrated biological activity.

However, the tosylate group is a well-known and excellent leaving group in nucleophilic
substitution reactions. Therefore, 2-methoxyphenyl 4-methylbenzenesulfonate can be
considered a useful synthetic intermediate for introducing the 2-methoxyphenyl moiety into a
target molecule. This is a common strategy in medicinal chemistry for structure-activity
relationship (SAR) studies.

Potential as a Synthetic Intermediate

The logical application of this compound is as a precursor for the synthesis of various
derivatives containing the 2-methoxyphenyl group.

2-Methoxyphenyl
4-methylbenzenesulfonate
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Caption: General synthetic utility of 2-methoxyphenyl 4-methylbenzenesulfonate.

Biological Activity and Signaling Pathways

There is currently no publicly available data on the biological activity or the specific signaling
pathways modulated by 2-methoxyphenyl 4-methylbenzenesulfonate. While related
compounds containing the 2-methoxyphenyl or benzenesulfonate moieties have been
investigated for various biological activities, no direct studies on the title compound have been
found. Researchers are encouraged to perform their own biological evaluations to explore the

potential of this compound.

Conclusion

2-Methoxyphenyl 4-methylbenzenesulfonate is a readily synthesizable organic compound
with potential as a synthetic intermediate in medicinal chemistry and drug discovery. While its
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direct biological applications are yet to be explored, its chemical properties make it a valuable
tool for the introduction of the 2-methoxyphenyl group in the design of new molecular entities.
Further research is warranted to elucidate its potential pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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